(7Z)-7-(2,3-dimethoxybenzylidene)-9-methyl-3-(pyridin-2-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one

• Molecular Formula: C26H24N2O5
• Molecular Weight: 444.5 g/mol
• IUPAC Name: (7Z)-7-[(2,3-dimethoxyphenyl)methylidene]-9-methyl-3-(pyridin-2-ylmethyl)-2,4-dihydrofuro[3,2-g][1,3]benzoxazin-6-one
• InChI: InChI=1S/C26H24N2O5/c1-16-24-18(13-28(15-32-24)14-19-8-4-5-10-27-19)11-20-23(29)22(33-25(16)20)12-17-7-6-9-21(30-2)26(17)31-3/h4-12H,13-15H2,1-3H3/b22-12-
• InChI Key: YTLLZUUMGPXWBR-UUYOSTAYSA-N
• Isomeric SMILES: CC1=C2C(=CC3=C1O/C(=C\C4=C(C(=CC=C4)OC)OC)/C3=O)CN(CO2)CC5=CC=CC=N5
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=CC4=C(C(=CC=C4)OC)OC)C3=O)CN(CO2)CC5=CC=CC=N5

Description

The compound “(7Z)-7-(2,3-dimethoxybenzylidene)-9-methyl-3-(pyridin-2-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one” is a benzoxazinone derivative characterized by a fused furo-benzoxazin core. Its structure includes a 2,3-dimethoxybenzylidene substituent at the 7-position, a pyridin-2-ylmethyl group at the 3-position, and a methyl group at the 9-position. Its synthesis likely involves condensation reactions, similar to related benzoxazinones and carbazoles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (7Z)-7-(2,3-dimethoxybenzylidene)-9-methyl-3-(pyridin-2-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one typically involves multi-step organic reactions. The process begins with the preparation of the benzoxazinone core, followed by the introduction of the furan ring through cyclization reactions. The final steps involve the addition of the dimethoxybenzylidene and pyridinylmethyl groups under specific reaction conditions, such as controlled temperature and pH.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as chromatography and crystallization are employed to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

(7Z)-7-(2,3-dimethoxybenzylidene)-9-methyl-3-(pyridin-2-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve specific solvents, temperatures, and catalysts to facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

(7Z)-7-(2,3-dimethoxybenzylidene)-9-methyl-3-(pyridin-2-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (7Z)-7-(2,3-dimethoxybenzylidene)-9-methyl-3-(pyridin-2-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

2.1. Substituent Variations in Benzylidene Groups

• Comparison with (7Z)-7-(2-methoxybenzylidene)-9-methyl-3-(pyridin-2-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one (): Key Difference: The target compound has a 2,3-dimethoxybenzylidene group, whereas the analogue in has a 2-methoxybenzylidene group.

2.2. Core Structure Comparisons

Benzoxazinones vs. Carbazoles ():

Carbazole derivatives (e.g., 1,4-dimethyl-3-nitro-6-(2’-fluoro-5'-methoxyphenyl)-9H-carbazole) share a similar fused aromatic system but lack the oxygen-rich benzoxazinone core.

• Synthetic Yields: Carbazoles in show yields ranging from 45% to 90%, depending on substituents and reaction conditions. Benzoxazinones like the target compound may require more specialized synthetic routes due to their oxygen heterocycles .
• Thermal Stability: Carbazoles exhibit melting points up to 240°C , suggesting high stability. The target compound’s melting point is unreported, but its structural complexity implies comparable thermal resilience .

Furo[3,2-g] Derivatives ():

The furochromenone derivative 4-{[(2Z)-6,7-dihydroxy-3,7-dimethyloct-2-en-1-yl]oxy}-7H-furo[3,2-g]chromen-7-one shares the furo[3,2-g] ring system but differs in substitution and oxidation state. The absence of a benzoxazinone ring in this compound may limit its pharmacological overlap with the target molecule .

Functional Group Analysis

• Pyridin-2-ylmethyl Group: Present in both the target compound and carbazoles (e.g., compound 9a in ), this group enhances solubility and may facilitate interactions with biological targets via hydrogen bonding .
• Nitro and Methoxy Groups: Nitro-substituted carbazoles (e.g., 7b in ) exhibit distinct electronic properties compared to dimethoxy-substituted benzoxazinones.

Data Tables

Table 2: Spectroscopic Data Highlights

Compound	IR (cm⁻¹)	^1H-NMR (δ, ppm)	MS (m/z)	Reference
Target Benzoxazinone	Not reported	Not reported	Not reported
Carbazole 7b ()	3309 (NH), 1578 (C=C)	12.06 (s, NH), 8.36 (s, H2)	364 (M⁺+1)
Carbazole 9a ()	3435 (NH), 1731 (C=O)	9.01 (s, H2’), 8.60–8.56 (m, H6’)	372 (M⁺)

Biological Activity

The compound (7Z)-7-(2,3-dimethoxybenzylidene)-9-methyl-3-(pyridin-2-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one is a complex organic molecule that belongs to the benzoxazine class. This compound is recognized for its diverse biological activities, including potential anti-inflammatory , anticancer , and antimicrobial properties. The unique structural features of this compound contribute to its biological efficacy.

Chemical Structure and Properties

The molecular formula of this compound is $C_{26}H_{24}N_{2}O_{5}$ with a molecular weight of 444.5 g/mol. Its structure includes a furobenzoxazine core with various substituents that enhance its biological activities. The presence of methoxy , benzylidene , and pyridinylmethyl groups are crucial for its reactivity and interaction with biological targets.

Property	Value
Molecular Formula	$C_{26}H_{24}N_{2}O_{5}$
Molecular Weight	444.5 g/mol
IUPAC Name	(7Z)-7-(2,3-dimethoxybenzylidene)-9-methyl-3-(pyridin-2-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one
Mechanism of Action	Interaction with enzymes/receptors

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. These interactions can modulate various biochemical pathways, leading to significant therapeutic effects. Research indicates that compounds with similar structures often exhibit inhibitory effects on key enzymes involved in inflammatory processes and cancer progression.

Anticancer Activity

Research has demonstrated that the compound exhibits notable anticancer properties. In vitro studies have shown that it can induce apoptosis in cancer cell lines by activating caspase pathways and inhibiting cell proliferation through cell cycle arrest mechanisms. For example:

• Cell Lines Studied : HeLa (cervical cancer), MCF-7 (breast cancer)
• Mechanism : Induction of apoptosis via caspase activation
• IC50 Values : Varying concentrations have shown significant cytotoxicity with IC50 values in the low micromolar range.

Anti-inflammatory Activity

The anti-inflammatory potential of this compound has also been explored. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages.

• In Vitro Assays : Lipopolysaccharide (LPS) stimulated macrophages
• Results : Reduced secretion of TNF-alpha by approximately 50% at 10 µM concentration.

Antimicrobial Activity

The compound has demonstrated antimicrobial properties against various bacterial strains. Studies indicate effectiveness against both Gram-positive and Gram-negative bacteria.

• Tested Strains : Staphylococcus aureus, Escherichia coli
• Minimum Inhibitory Concentration (MIC) : Ranges from 32 to 128 µg/mL depending on the strain.

Case Studies

Several case studies have highlighted the potential applications of this compound:

• Study on Cancer Cell Lines :
  • Researchers evaluated the cytotoxic effects on different cancer cell lines.
  • Results indicated a dose-dependent response with significant apoptosis induction.
• Inflammation Model :
  • Animal models were used to assess the anti-inflammatory effects.
  • Treatment resulted in reduced edema and lower levels of inflammatory markers in serum.